Cas no 2097864-56-5 (2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one
• CAS No: 2097864-56-5
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 5462330
• Update Time: 2025-06-13

2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(1-benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one
• 2-[(1-benzylpiperidin-4-yl)methyl]-6-cyclopropylpyridazin-3-one
• 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H25N3O/c24-20-9-8-19(18-6-7-18)21-23(20)15-17-10-12-22(13-11-17)14-16-4-2-1-3-5-16/h1-5,8-9,17-18H,6-7,10-15H2
• InChI Key： CESHJEZMDKJEBN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 509
• XLogP3: 2.5
• Topological Polar Surface Area: 35.9

Additional information on 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one (CAS: 2097864-56-5)

The compound 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one (CAS: 2097864-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the central nervous system (CNS). Its unique chemical structure, featuring a benzylpiperidine moiety and a dihydropyridazinone core, has been shown to interact with neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Computational modeling and in vitro assays have further elucidated its binding affinity and selectivity, providing a foundation for future drug development efforts.

In addition to its CNS applications, 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one has demonstrated anti-inflammatory and analgesic properties in preclinical models. Researchers have identified its ability to inhibit key inflammatory pathways, suggesting potential utility in treating chronic inflammatory conditions. These findings are supported by recent pharmacokinetic studies, which indicate favorable bioavailability and metabolic stability, further enhancing its appeal as a therapeutic agent.

The synthesis of this compound has also been optimized in recent years, with novel methodologies improving yield and purity. Advances in catalytic processes and green chemistry approaches have reduced the environmental impact of its production, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. These developments are critical for scaling up production and facilitating future clinical trials.

Despite these promising advancements, challenges remain in the clinical translation of 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one. Issues such as potential off-target effects and long-term safety profiles require further investigation. Ongoing research is focused on addressing these concerns through comprehensive toxicology studies and structure-activity relationship (SAR) analyses to refine the compound's therapeutic index.

In conclusion, the latest research on 2-[(1-Benzylpiperidin-4-yl)methyl]-6-cyclopropyl-2,3-dihydropyridazin-3-one underscores its potential as a multifaceted therapeutic agent. Continued exploration of its pharmacological mechanisms and optimization of its chemical properties will be essential for realizing its full clinical potential. This compound represents a compelling example of how innovative chemical biology can drive the discovery of next-generation medicines.